Cas no 2098021-20-4 (1-Ethyl-3-(piperidin-4-yl)-1,4,6,7-tetrahydropyrano[4,3-c]pyrazole)

• Product Name: 1-Ethyl-3-(piperidin-4-yl)-1,4,6,7-tetrahydropyrano[4,3-c]pyrazole
• CAS No: 2098021-20-4
• MF: C₁₃H₂₁N₃O
• MW: 235.3253428936
• CID: 5727504
• PubChem ID: 121214687
• Update Time: 2025-10-31

1-Ethyl-3-(piperidin-4-yl)-1,4,6,7-tetrahydropyrano[4,3-c]pyrazole Chemical and Physical Properties

Names and Identifiers

• 2098021-20-4
• F2198-7074
• 1-ethyl-3-(piperidin-4-yl)-1,4,6,7-tetrahydropyrano[4,3-c]pyrazole
• AKOS026725255
• 1-ethyl-3-piperidin-4-yl-6,7-dihydro-4H-pyrano[4,3-c]pyrazole
• Pyrano[4,3-c]pyrazole, 1-ethyl-1,4,6,7-tetrahydro-3-(4-piperidinyl)-
• 1-Ethyl-3-(piperidin-4-yl)-1,4,6,7-tetrahydropyrano[4,3-c]pyrazole

• Inchi： 1S/C13H21N3O/c1-2-16-12-5-8-17-9-11(12)13(15-16)10-3-6-14-7-4-10/h10,14H,2-9H2,1H3
• InChI Key： HBDBTXOVRRIFDV-UHFFFAOYSA-N
• SMILES： O1CCC2=C(C1)C(C1CCNCC1)=NN2CC

Computed Properties

• Exact Mass: 235.168462302g/mol
• Monoisotopic Mass: 235.168462302g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 39.1Ų

Experimental Properties

• Density: 1.29±0.1 g/cm3(Predicted)
• Boiling Point: 399.3±42.0 °C(Predicted)
• pka: 9.93±0.10(Predicted)

Additional information on 1-Ethyl-3-(piperidin-4-yl)-1,4,6,7-tetrahydropyrano[4,3-c]pyrazole

1-Ethyl-3-(piperidin-4-yl)-1,4,6,7-tetrahydropyrano[4,3-c]pyrazole

1-Ethyl-3-(piperidin-4-yl)-1,4,6,7-tetrahydropyrano[4,3-c]pyrazole is a complex organic compound with the CAS registry number 2098021-20-4. This compound belongs to the class of heterocyclic compounds, specifically pyrazoles fused with a tetrahydropyran ring system. The structure of this molecule is characterized by a pyrazole ring fused to a tetrahydropyran moiety, with an ethyl group attached at position 1 and a piperidin-4-yl group at position 3. These substituents play a crucial role in determining the compound's chemical properties and biological activity.

The synthesis of 1-Ethyl-3-(piperidin-4-yl)-1,4,6,7-tetrahydropyrano[4,3-c]pyrazole involves multi-step organic reactions. Typically, the process begins with the preparation of the pyrazole core followed by the introduction of the tetrahydropyran ring through cyclization reactions. The substitution at positions 1 and 3 is achieved through nucleophilic or electrophilic substitution reactions depending on the specific intermediates used. The optimization of these reaction conditions is critical to ensure high yield and purity of the final product.

Recent studies have highlighted the potential of this compound in various fields. For instance, research has shown that 1-Ethyl-3-(piperidin-4-yl)-1,4,6,7-tetrahydropyrano[4,3-c]pyrazole exhibits significant biological activity in vitro. It has been found to inhibit certain enzymes involved in metabolic pathways and has shown promise as a lead compound for drug discovery. The presence of the piperidinyl group enhances its pharmacokinetic properties such as bioavailability and stability in biological systems.

In terms of applications, this compound has been explored for its potential in pharmaceuticals and agrochemicals. Its ability to modulate enzyme activity makes it a candidate for developing new therapeutic agents. Additionally, its structural versatility allows for further functionalization to tailor its properties for specific applications.

From an environmental perspective, understanding the degradation pathways of 1-Ethyl-3-(piperidin-4-yl)-1,4,6,7-tetrahydropyrano[4,3-c]pyrazole is essential for assessing its environmental impact. Recent research has focused on biodegradation studies under different conditions to evaluate its persistence in natural environments.

In conclusion,1-Ethyl-3-(piperidin-4-yl)-1,4,6,7-tetrahydropyrano[4,c]pyrazole (CAS No: 2098021–20–4) is a versatile compound with promising applications in various fields. Its unique structure and functional groups make it an interesting subject for further research and development.